1-Methylindole-3-acetonitrile
Overview
Description
1-Methylindole-3-acetonitrile is a chemical compound with the molecular formula C11H10N2 . It is a derivative of indole, a heterocyclic aromatic organic compound .
Synthesis Analysis
The synthesis of 1-Methylindole-3-acetonitrile and its derivatives has been a subject of research in recent years . For instance, 1-Methylindole-3-carboxaldehyde, a related compound, can be used in the synthesis of (Z)-3-(1-methyl-1H-indol-3-yl)-2-(thiophen-3-yl)acrylonitrile, via base-catalyzed condensation with thiophene-3-acetonitrile .Molecular Structure Analysis
The molecular structure of 1-Methylindole-3-acetonitrile consists of a bicyclic indole ring attached to an acetonitrile group . The molecular weight is 170.210 Da .Physical And Chemical Properties Analysis
1-Methylindole-3-acetonitrile has a molecular weight of 170.21000, a density of 1.06 g/cm3, a boiling point of 354.5ºC at 760 mmHg, and a melting point of 58-59℃ .Scientific Research Applications
Synthesis of Nitroolefins and β-Nitroalcohols
1-Methylindole-3-acetonitrile is used as a reactant in the preparation of nitroolefins and β-nitroalcohols through microwave- or ultrasound-assisted Henry reactions. These compounds are valuable in various chemical syntheses due to their reactivity and potential applications in pharmaceuticals .
Quinolinones Synthesis
This compound serves as a reactant in the synthesis of quinolinones via a three-component Ugi reaction. Quinolinones are a class of heterocyclic aromatic organic compounds with several pharmacological properties, including antiviral, antibacterial, and anticancer activities .
Inhibitors of Dengue Virus Protease
It is also utilized in the synthesis of α-ketoamides, which act as inhibitors of the Dengue virus protease. These inhibitors have shown antiviral activity in cell culture, making them significant for therapeutic research against Dengue fever .
Fischer Indole Synthesis
1-Methylindole-3-acetonitrile can be involved in the Fischer indole synthesis, a method used to produce optically active indole derivatives. These derivatives have various applications, including medicinal chemistry and material science .
Cycloaddition Reactions
The compound finds use in cycloaddition reactions, such as the formal [4+3]-cycloaddition reaction between 1,3-diene-1-carbamates and 3-indolylmethanols. This type of reaction is important for constructing complex molecular architectures found in natural products and pharmaceuticals .
Biological Potential of Indole Derivatives
Indole derivatives, including those derived from 1-Methylindole-3-acetonitrile, have diverse biological and clinical applications. They serve as parent nuclei for various natural compounds like tryptophan and are involved in the production of plant hormones such as indole-3-acetic acid .
Future Directions
properties
IUPAC Name |
2-(1-methylindol-3-yl)acetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2/c1-13-8-9(6-7-12)10-4-2-3-5-11(10)13/h2-5,8H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHAXZZYQEUESTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30442994 | |
Record name | 1-Methylindole-3-acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30442994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51584-17-9 | |
Record name | 1-Methylindole-3-acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30442994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1-methyl-1H-indol-3-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential anti-inflammatory mechanisms of hydroxylated 1-Methylindole-3-acetonitrile derivatives?
A: Research suggests that hydroxylated derivatives of 1-Methylindole-3-acetonitrile, specifically 7-hydroxyl-1-methylindole-3-acetonitrile, exhibit anti-inflammatory effects by targeting macrophages. This compound is believed to destabilize mPGES-1 mRNA and suppress NF-κB activation, both crucial components of the inflammatory response pathway. []
Q2: Could hydroxylated 1-Methylindole-3-acetonitrile derivatives be beneficial in treating inflammatory bowel disease (IBD)?
A: Preliminary research indicates that 7-hydroxyl-1-methylindole-3-acetonitrile shows promise in alleviating intestinal mucosal damage associated with inflammation in a mouse model of colitis induced by dextran sulfate sodium (DSS). [] While further research is necessary, these findings suggest potential therapeutic applications for IBD.
Q3: Are there any protective effects of hydroxylated 1-Methylindole-3-acetonitrile derivatives against chemotherapy-induced side effects?
A: Studies indicate that 6-hydroxy-1-methylindole-3-acetonitrile might offer protection against cisplatin-induced oxidative nephrotoxicity, a common side effect of cisplatin chemotherapy. This protective effect is suggested to occur through the modulation of Nrf2 activity. [] Further research is needed to confirm these findings and explore potential clinical applications.
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